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Compound of Interest

Compound Name: Carbosulfan

Cat. No.: B1218777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the determination

of carbosulfan in fortified water samples. The following sections detail the performance of

various techniques, supported by experimental data, to assist researchers in selecting the most

appropriate method for their specific needs.

Performance Comparison of Analytical Methods
The recovery of carbosulfan from fortified water samples has been successfully demonstrated

using several analytical techniques. Gas Chromatography (GC) and High-Performance Liquid

Chromatography (HPLC) are the most prevalent methods, each with various detectors offering

different levels of sensitivity and selectivity. Spectrophotometric methods have also been

reported. The choice of method often depends on the required limit of detection, the complexity

of the sample matrix, and the availability of instrumentation.

A summary of the performance of different analytical methods for carbosulfan recovery in

water is presented in the table below.
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Analytical
Method

Fortification
Level

Recovery
(%)

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Reference

GC-NPD 0.01 ppm Good - - [1]

GC-ECD
0.1, 0.5, 1.0,

1.5 µg/g

94.93 -

102.67
0.1 ng 0.002 µg [2]

HPLC-UV
0.05, 0.1, 0.5

ppm

85.52 - 88.94

(in soil)
- - [3]

Spectrophoto

metry
1 - 12 µg/ml 98 - 99 - - [4]

GC-MS -

>70% (in

various

tissues)

0.005 mg/kg 0.05 mg/kg [5]

LC-MS/MS - - Low ng/L - [6]

MEKC-UV
10.0 - 100.0

µM

95.5 ± 1.4%

(for

carbofuran)

4.0 µM - [7]

Experimental Workflow
The general workflow for the analysis of carbosulfan in fortified water samples involves

sample preparation, extraction of the analyte, cleanup of the extract, and finally, instrumental

analysis. A visual representation of this process is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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